Cas no 879896-54-5 (2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde)

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde is a versatile heterocyclic aldehyde featuring a 1,2,4-oxadiazole ring fused to a benzaldehyde moiety. Its key structural advantage lies in the oxadiazole ring, which enhances stability and reactivity, making it valuable in organic synthesis and pharmaceutical intermediates. The aldehyde group offers a reactive site for further functionalization, enabling applications in cross-coupling reactions, Schiff base formation, and heterocyclic scaffold construction. The methyl substitution on the oxadiazole ring contributes to improved solubility and steric modulation, facilitating selective reactions. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and electronic properties.
2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde structure
879896-54-5 structure
Product Name:2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
CAS No:879896-54-5
MF:C10H8N2O2
MW:188.182722091675
CID:720026
PubChem ID:24229502
Update Time:2025-06-09

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-(3-methyl-1,2,4-oxadiazol-5-yl)-
    • 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
    • MFCD09702359
    • AKOS006344232
    • 2-(3-methyl-1,2,4-oxadiazol-5-yl)benzaldehyde, AldrichCPR
    • 879896-54-5
    • PS-3557
    • FPQLUUWDLSUKNS-UHFFFAOYSA-N
    • FT-0744663
    • CS-0205547
    • SCHEMBL1956754
    • DTXSID90640217
    • CHEMBL4470308
    • DB-077164
    • Inchi： 1S/C10H8N2O2/c1-7-11-10(14-12-7)9-5-3-2-4-8(9)6-13/h2-6H,1H3
    • InChI Key： FPQLUUWDLSUKNS-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=CC=2C=O)=NC(C)=N1

Computed Properties

  • Exact Mass: 188.05900
  • Monoisotopic Mass: 188.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • Density: 1.238
  • Melting Point: 66 °C
  • Boiling Point: 361°C at 760 mmHg
  • Flash Point: 172.1°C
  • Refractive Index: 1.584
  • PSA: 55.99000
  • LogP: 1.85750

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde Security Information

  • Hazard Statement： Harmful
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM527228-1g
2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
 879896-54-5 95%
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Apollo Scientific
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M342393-50mg
2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
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M342393-100mg
2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
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Key Organics Ltd
PS-3557-1MG
2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
 879896-54-5 >97%
1mg
 £37.00 2025-02-09
Key Organics Ltd
PS-3557-5MG
2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
 879896-54-5 >97%
5mg
 £46.00 2025-02-09
Key Organics Ltd
PS-3557-10MG
2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
 879896-54-5 >97%
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 £63.00 2025-02-09
Key Organics Ltd
PS-3557-20MG
2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
 879896-54-5 >97%
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Key Organics Ltd
PS-3557-0.5G
2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzaldehyde
 879896-54-5 >97%
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